![molecular formula C22H23N3O2 B3443018 N-(4-methoxyphenyl)-4-(1-piperidinylcarbonyl)-2-quinolinamine](/img/structure/B3443018.png)
N-(4-methoxyphenyl)-4-(1-piperidinylcarbonyl)-2-quinolinamine
Overview
Description
N-(4-methoxyphenyl)-4-(1-piperidinylcarbonyl)-2-quinolinamine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as 'MPQC' and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Mechanism of Action
The mechanism of action of MPQC involves the inhibition of various enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that cause inflammation. MPQC has also been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately results in cell death.
Biochemical and Physiological Effects:
MPQC has been shown to exhibit various biochemical and physiological effects in the body. It has been shown to reduce inflammation by inhibiting the activity of COX-2. It also exhibits antioxidant properties by scavenging free radicals in the body. MPQC has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of topoisomerase II. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
MPQC has several advantages and limitations for laboratory experiments. One advantage is its potential therapeutic applications in various diseases. MPQC is also readily available for purchase and can be easily synthesized in the laboratory. A limitation is that MPQC may exhibit toxicity at high concentrations, which could limit its use in laboratory experiments.
Future Directions
There are several future directions for research on MPQC. One direction is to study its potential use in the treatment of neurodegenerative diseases. Another direction is to study the effects of MPQC on the immune system and its potential use in the treatment of autoimmune diseases. Further research is also needed to determine the optimal dosage and administration of MPQC for therapeutic use.
Scientific Research Applications
MPQC has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory, antioxidant, and anti-cancer properties. MPQC has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
[2-(4-methoxyanilino)quinolin-4-yl]-piperidin-1-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2/c1-27-17-11-9-16(10-12-17)23-21-15-19(18-7-3-4-8-20(18)24-21)22(26)25-13-5-2-6-14-25/h3-4,7-12,15H,2,5-6,13-14H2,1H3,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGNZEVGMUXWUBL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC2=NC3=CC=CC=C3C(=C2)C(=O)N4CCCCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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